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Established InhA Inhibitors: Triclosan and Ethionamide

For clarity, the table below summarizes key information on two well-documented InhA inhibitors based on

the search results.

. . . Key Experimental Data .
Inhibitor Mechanism of Action Shortcomings
(from search results)

Triclosan Direct-acting inhibitor; binds MIC (vs M. tuberculosis): High lipophilicity can
directly to the InhA enzyme 2.5 pg/mL [1]. InhA ICso: limit bioavailability and
without requiring activation [1] 1100 nM [2]. Improved lead to poor activity
[2]. derivatives show MIC as profiles in some

low as 0.6 pg/mL and ICso derivatives [1] [4].
of 90 nM [3].

Ethionamide Prodrug; requires activation Activated form has high Resistance commonly
by the bacterial enzyme EthA  potency (Ki =7 nM) [2]. arises from mutations in
(a flavin monooxygenase) to the activating enzyme,
form an active adduct that EthA 1] [3].

inhibits InhA [1] [3].
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Since the specific compound was not found, here are suggested steps to locate the information you're

seeking:

e Verify the Compound Name and Identifier: Ensure "MtinhA-IN-1" is the precise and official name.
Searching for a uniqgue Chemical Abstract Service (CAS) number or a standardized IUPAC name
can yield more accurate results.

e Search Specialized Scientific Databases:

o PubMed | MEDLINE: Search for "[MtinhA-IN-1] AND tuberculosis".

o Google Scholar: Broader search may include pre-prints or theses.

o Chemical Databases: Use platforms like PubChem or ChemSpider to find the compound's
structure and linked bioactivity data.

¢ Consult Related Publications: The compound may be reported under a different project code or
within a broader class of inhibitors. The search results mention other inhibitor classes like pyrrolidine
carboxamides and diaryloxazolones [3], which are part of the active research field you can explore.

Research Context on InhA Inhibitor Development

The following diagram illustrates the primary mechanisms of known InhA inhibitors, which is the core focus

of development efforts in this field.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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